4-[ethyl(9H-fluoren-9-ylmethoxycarbonyl)amino]butanoic acid

• IUPAC Name: 4-[ethyl(9H-fluoren-9-ylmethoxycarbonyl)amino]butanoic acid
• InChI: InChI=1S/C21H23NO4/c1-2-22(13-7-12-20(23)24)21(25)26-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-6,8-11,19H,2,7,12-14H2,1H3,(H,23,24)
• InChI Key: MRDVZOZJNZLBSV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCCC(=O)O)C(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Molecular Formula: C21H23NO4
• DSSTOX Substance ID: DTXSID801172991
• Molecular Weight: 353.4 g/mol
• CAS RN: 1446478-30-3

Description

Molecular Structure Analysis

The molecular formula of this compound is C21H23NO4. The InChI code is 1S/C21H23NO4/c1-3-21(4-2,19(23)24)22-20(25)26-13-18-16-11-7-5-9-14(16)15-10-6-8-12-17(15)18/h5-12,18H,3-4,13H2,1-2H3,(H,22,25)(H,23,24).

Physical And Chemical Properties Analysis

This compound has a molecular weight of 353.42 g/mol. It is a solid at room temperature. The compound is soluble in organic solvents such as dimethylformamide and dimethyl sulfoxide.

Scientific Research Applications

Protection of Hydroxy-Groups

4-[ethyl(9H-fluoren-9-ylmethoxycarbonyl)amino]butanoic acid, also known as Fmoc, is used to protect hydroxy-groups in various chemical syntheses. This protection is particularly useful when working with acid- and base-labile protecting groups, as Fmoc can be conveniently removed without affecting other sensitive parts of the molecule (Gioeli & Chattopadhyaya, 1982).

Synthesis of N-alkylhydroxamic Acids

In the synthesis of N-alkylhydroxamic acids, Fmoc plays a crucial role. It has been used for the efficient condensation with solid supports in the synthesis process, facilitating the creation of structurally diverse N-substituted hydroxamic acids (Mellor & Chan, 1997).

Peptide Synthesis

Fmoc amino acids are widely used in solid phase peptide synthesis. The versatility of Fmoc chemistry allows for the synthesis of biologically active peptides and small proteins under a variety of conditions. This method's flexibility has led to significant advances in bioorganic chemistry (Fields & Noble, 2009).

Synthesis of Edeine Analogs

In the synthesis of edeine analogs, differently N-protected (S)-2,3-diaminopropanoic acid, which involves Fmoc, is used. This process highlights the importance of Fmoc in the creation of bioactive compounds (Czajgucki, Sowiński, & Andruszkiewicz, 2003).

Photolabile Protecting Groups in Nanofluidic Devices

Fmoc derivatives have been explored as photolabile protecting groups in the development of nanofluidic devices. These devices leverage the photolabile nature of such compounds for controlled release, sensing, and information processing applications (Ali et al., 2012).

Structural and Supramolecular Studies

Fmoc amino acids, due to their growing interest in biomedical research, have been the subject of extensive structural and supramolecular studies. This includes understanding their interactions and patterns, which are crucial for designing effective biomaterials and therapeutics (Bojarska et al., 2020).

Synthesis of Oligomers from Sugar Amino Acids

Fmoc-protected sugar amino acids derived from neuraminic acids have been used in the efficient synthesis of oligomers. These oligomers have potential applications in various biochemical and pharmaceutical contexts (Gregar & Gervay-Hague, 2004).

Safety and Hazards

The compound is classified as an irritant. Specific hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).